Cas no 1594819-22-3 (5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrrole-2-carboxylic acid)

• Product Name: 5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrrole-2-carboxylic acid
• CAS No: 1594819-22-3
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 5799628
• PubChem ID: 116172567
• Update Time: 2025-10-28

5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrrole-2-carboxylic acid
• 1594819-22-3
• 5-methyl-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-pyrrole-2-carboxylic acid
• EN300-11076434

• Inchi： 1S/C10H12N2O4/c1-3-4-16-10(15)12-7-5-6(2)11-8(7)9(13)14/h3,5,11H,1,4H2,2H3,(H,12,15)(H,13,14)
• InChI Key： ZVOJLNNNHMASFJ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1C=C(C)NC=1C(=O)O)=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.4Ų

Additional information on 5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrrole-2-carboxylic acid

Recent Advances in the Study of 5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrrole-2-carboxylic acid (CAS: 1594819-22-3)

The compound 5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrrole-2-carboxylic acid (CAS: 1594819-22-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds, which are of particular interest in drug discovery. The presence of both a pyrrole ring and a carbamate functional group in its structure makes it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

One of the most notable findings is the compound's potential application in oncology. Preliminary in vitro studies have demonstrated that derivatives of 5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrrole-2-carboxylic acid exhibit promising inhibitory activity against specific cancer cell lines. These results suggest that further optimization of this scaffold could lead to the development of novel anticancer agents with improved efficacy and reduced side effects.

In addition to its therapeutic potential, recent research has also explored the compound's physicochemical properties and stability under various conditions. These studies are critical for understanding its behavior in biological systems and for guiding the design of formulations suitable for preclinical and clinical testing. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize the compound and ensure its purity and consistency in research applications.

Looking ahead, the continued investigation of 5-methyl-3-{(prop-2-en-1-yloxy)carbonylamino}-1H-pyrrole-2-carboxylic acid and its derivatives holds great promise for advancing our understanding of its mechanisms of action and therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully exploit the compound's capabilities and translate these findings into clinical applications. This briefing underscores the importance of ongoing research in this area and highlights the need for further studies to explore the full spectrum of its biological activities.